Cas no 68322-91-8 (Bis(helenalinyl)malonate)

Bis(helenalinyl)malonate structure
Bis(helenalinyl)malonate structure
Product Name:Bis(helenalinyl)malonate
CAS No:68322-91-8
MF:C33H36O10
MW:592.632950782776
CID:970093
PubChem ID:100038
Update Time:2025-04-19

Bis(helenalinyl)malonate Chemical and Physical Properties

Names and Identifiers

    • bis(helenalinyl)malonate
    • BISHELENALINYL MALONATE
    • bis(5,8a-dimethyl-1-methylidene-2,8-dioxo-3a,4,5,5a,9,9a-hexahydroazuleno[6,5-b]furan-9-yl) propanedioate
    • BRN 5207604
    • 68322-91-8
    • NSC 320951
    • Propanedioic acid, bis(2,3,3a,4,4a,5,7a,8,9,9a-decahydro-4a,8-dimethyl-3-methylene-2,5-dioxoazuleno(6,5-b)furan-4-yl) ester, (3aR-(3-alpha,4-alpha(3'aR*,4'S*,4'aR*,7'aR*,8'R*,9'aR*),4a-beta,7a-alpha,8-alpha,9a-alpha))-
    • Bis(helenalinyl)malonate
    • Inchi: 1S/C33H36O10/c1-14-11-20-26(16(3)30(38)40-20)28(32(5)18(14)7-9-22(32)34)42-24(36)13-25(37)43-29-27-17(4)31(39)41-21(27)12-15(2)19-8-10-23(35)33(19,29)6/h7-10,14-15,18-21,26-29H,3-4,11-13H2,1-2,5-6H3
    • InChI Key: YTQIEACOYYTJSM-UHFFFAOYSA-N
    • SMILES: O(C(CC(=O)OC1C2C(=C)C(=O)OC2CC(C)C2C=CC(C21C)=O)=O)C1C2C(=C)C(=O)OC2CC(C)C2C=CC(C21C)=O

Computed Properties

  • Exact Mass: 592.23084734g/mol
  • Monoisotopic Mass: 592.23084734g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 6
  • Complexity: 1330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 12
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 139Ų
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